In response to the greenhouse effect, 178 countries (regions) around the world have signed “the Paris Agreement” to combat climate change. As the world's second largest source of carbon emissions, the transport sector is in urgent need of “green transformation”. China is working to reduce carbon emissions from transport by developing a new energy vehicle (NEV) industry. In order to ensure the accurate formulation and promotion of government policies, accurate prediction of NEV ownership is crucial. To this end, this study developed a combined model based on grey relational analysis and bi-directional long- and short-term memory (GRA-BiLSTM). Firstly, GRA was used to evaluate and screen the experimental data indicators that affect NEV retention. Secondly, BiLSTM model was used to learn the characteristics of important impact indicators. The mean absolute percentage error (MAPE) of the GRA-BiLSTM combined model established in this study is 5.16%, which is lower than the other seven comparative prediction models. Then, three development scenarios of low, medium, and high are set to predict the new energy vehicle ownership in China from 2020 to 2030 and calculate the carbon emission reduction. The results show that in the three development scenarios of low, medium and high, the new energy vehicle ownership develops to 35,228.08, 51,865.48 and 71,887.82 thousand vehicles in 2030, respectively, and the calculated carbon emission reduction quantities are 3433835.63 Metric Tons, 4600719.93 Metric Tons, and 5837315.76 Metric Tons, respectively. Finally, the NEV retention and carbon emission reductions for 2031–2060 are projected based on the average development scenarios.

Recent studies show that aerosols are highly linked to the spread of the COVID−19 pandemic. Furthermore, during this pandemic, the largest Saharan dust intrusion event has reached the Caribbean region in the last 20 years, called “Godzilla” African Dust or GAD. This study aims to analyze the correlation between the spread of COVID−19 and the GAD event in the main cities of the Colombian Caribbean region. The results showed a positive correlation between the spread of COVID−19 and the GAD event in most cities. Our findings could serve as input for the development of a strategy in the prevention of COVID−19 and other similar viral diseases during the Saharan dust intrusion events that reach the Caribbean region each year from Africa. Our results may help design strategies to prevent future outbreaks of COVID-19 and reduce the risk of future pandemics of similar viral diseases. Especially during the Saharan dust intrusion events that reach the Caribbean region each year.

Epidemiology studies evaluating the health effect of the decarbonization policy in Beijing, China are limited. This time series study sought to examine the health effectiveness of BC and PM2.5 in Beijing, a formerly heavily polluted city. Therefore, the objectives of this article were (1) to evaluate the modification effects of temperature on the health effects of black carbon (BC) and fine particles (PM2.5) in Beijing. (2) to compare the health effects of BC and PM2.5 pre- and post-implementation of decarbonization policy. Bivariate Response Surface Model and Generalised Additive Model were used to analyze the modification effects. Comparison analysis was conducted pre- and post-implementation of decarbonization policy. The results indicated that (i) Post-implementation, reductions were noted in non-accidental diseases (RR = 1.064 per 10 μg/m3), circulatory diseases (RR = 1.068 per 10 μg/m3) and respiratory diseases (RR = 1.148 per 10 μg/m3) related to BC; this was especially pronounced on cold days. (ii) Greater reductions in risk of non-accidental, circulatory and respiratory deaths (D-value: 0.134 versus 0.002, 0.180 versus 0.003, 0.176 versus 0.002) were noted for BC than for PM2.5. (iii) Higher risks of the impact of BC on respiratory diseases were observed in females than in males. In conclusion, a stronger correlation existed between BC and mortality on cold days than moderately cold days in Beijing. Furthermore, compared with PM2.5, BC posed a greater disease risk and the effectiveness of the decarbonization policy was more obvious.

Intensive field observations were conducted on the PM2.5, gaseous pollutants, δ13C, and δ15N values to evaluate the efficacy of much stricter air quality measures and emergency response strategies implemented in Hangzhou and Ningbo during the 2016 G20 Summit. Our data showed that δ13C values of PM2.5 samples collected in two cities varied from −30.8‰ to −24.2‰, with an average of −25.8‰ ± 1.1‰ during sampling periods. Similar δ13C values observed in the two cities indicated that there is no pronounced differences of carbon sources between the Hangzhou and Ningbo. Based on the Bayesian model, results indicated that C3 plant combustion contributed 47.8% and 47.2% to carbon sources of PM2.5 in Hangzhou and Ningbo, respectively. δ15N values of PM2.5 ranged from 2.0‰ to 13.7‰, with a mean value of 8.5‰ ± 2.5‰ during the whole campaign. Notably, more effective results were observed in reducing NH3 compared to NOx in Hangzhou and Ningbo. Additionally, a more reliable source apportionment approach using isotope fractionation effects and a Bayesian model was applied (improved Bayesian model), which reduced the uncertainty in the apportionment of nitrogen sources. The estimated fractionation effects from NH3 to NH4+ averaged at 16.19‰ ± 3.49‰, and from NOx to NO3− averaged at 12.94‰ ± 2.60‰, respectively. Compared to the results of the Bayesian model, the contributions of NOx from coal combustion (13.8%) and vehicle exhausts (11.6%), and NH3 from coal combustion (12.1%) and vehicle exhausts (12.5%) by improved Bayesian model were more consistent with the emission inventory. Collective evidence of multiple isotopes indicated that pollution emissions were sensitive in response to strict control measures. Our results also revealed that fossil fuel combustion reduction and regional control policies should be synergistically implemented for better air quality.

Forest fires greatly impact the global terrestrial ecology and atmospheric environment. It is important to improve fire prediction mechanisms and track fire trends. This study evaluates using spaceborne spectrometers (Sentinel-5P TROPOMI and Aqua AIRS) to track atmospheric CO and CH4 changes caused by more than a dozen forest fires around the main urban area of Chongqing, China. These forest fires consisted of dense, multi-point, small-scale outbreaks over a short period (August 17–26, 2022). All the fires were near human living areas, leading to relatively complex atmospheric trends. We obtained the spatial distribution of CO and CH4 and analysed the forest fires' exact occurrence and quenching time at each fire location. Concentration gradients of the CO column are consistent with the rise and fall of the fires observed at all fire points. Large CO plumes from different fire locations observed on August 21, and 22 have concentrations exceeding 0.07 molecules/m2. The average CO concentration data at nine ignition points are summed to reflect the temporal trend of CO in the atmosphere over the entire region. The CO2 column range estimated from the CO column was 0.16–0.63 molecules/m2 on August 22. We also tracked and analysed the atmospheric trend of methane concentration during the fire. Consequently, based on satellite data, tracking the temporal trends of CO and CH4 in the atmosphere caused by dense forest fires in a complex environment is feasible.

Comparison of gaseous and particulate emissions from the combustion of hard (beech) and soft (spruce) wood in four types (old and modern) boilers used for household/residential heating was studied. The boilers were run with three different heat outputs, i.e. nominal (85–100%) and two reduced outputs (60–70% and 35–45%), to cover the expected usage of these boilers in real households during different outdoor air winter temperatures. Gaseous emission factors (CO2, CO, NOx, OGC – organic gaseous compounds), particulate pollutants (n-alkanes and polycyclic aromatic hydrocarbons) and particulate organic markers (monosaccharide anhydrides, methoxyphenols and diterpenoids) were determined. In general, modern-type boilers emitted lower amounts of products of incomplete combustion than those old-type boilers. The emission factors (EFs) of total suspended particles varied between 562 and 2150 mg kg−1 (beech logs, the oldest-type boiler), and 69.1 and 118 mg kg−1 (spruce pellets, the modern-type boiler). The trends between the heat outputs of boilers and the EFs of particulate organic compounds/markers were observed for all boilers (especially the automatic boiler) with some exceptions and mostly increased with a decreasing output of boilers. The ratios levoglucosan/mannosan varied in the range of 13.4–18.6 for the combustion of beech, and 2.11–4.16 for the combustion of spruce.

In this study, we described the spatial asymmetry of the Asian Summer Monsoon Anticyclone (ASMA) circulation using Geopotential Height (GPH) values and divided ASMA into North-West (NW: 32.5°–37.5° N, 40°-70°E), North-East (NE: 32.5°–37.5° N, 70°-100°E), South-West (SW: 27.5°–32.5° N, 40°-70°E) and South-East (SE: 27.5°–32.5° N, 70°-100°E) regions. We provided the spatial asymmetry in the aerosol distribution using the Cloud-Aerosol Lidar and Infrared Pathfinder Satellite Observation (CALIPSO) (2006–2020) measurements. The vertical distribution of aerosols has been investigated over these regions dividing the atmosphere into (1) Boundary Layer-BL (0–1.5 km), (2) Mid-Troposphere-MT (∼1.5–8 km) and (3) Upper Troposphere and Lower Stratosphere -UTLS (∼8–18 km). Highest aerosol extinction values are noticed in the MT and their contribution to the total Aerosol Optical Depth (AOD) is highest (∼50–80%). The contribution of UTLS aerosols to the total AOD is ∼10% particularly in the eastern part (NE/SE) of the ASMA. The enhancement of aerosols throughout the upper troposphere over the eastern regions (SE/NE) of ASMA, indicates the possible transport of boundary layer pollutants to the UTLS. Using cloud fraction measurements from CloudSat and Pressure vertical velocity (ω), we identified that the intense convection over Bay of Bengal (BoB) is responsible for the UTLS aerosols over the SE region of ASMA. The descending limb of the monsoon-induced circulation over the western region of ASMA (Arabian Peninsula and other Middle Eastern countries) is the possible causative mechanism for the removal of aerosols in the upper troposphere. These findings on the spatial asymmetry in the aerosol distribution over the ASMA are expected to provide the importance of the regional radiative forcing and their climatic impacts.

Ambient air pollution is a significant global cause of human diseases. However, the association between exposure to air pollutants and the incidence of allergic skin diseases in humans, particularly children, remains inconclusive. This review summarized the effects of exposures to main air pollutants - particulate matter with fine particles (PM2.5) and coarse particles (PM10), nitrogen dioxide (NO2), and sulfur dioxide (SO2) on the three main allergic skin diseases (urticaria, eczema, and atopic dermatitis) through a systematic meta-analysis. A Risk of Bias (RoB) instrument was used to evaluate the included studies and an adapted assessment framework for each exposure-outcome combination to assess the certainty of evidence. Random-effects models were conducted in meta-analysis, and we included a total of 59 studies published between 1998 and 2021 in the review from eleven countries. The pooled results suggested that the summary odds ratio (OR) of main skin diseases and PM10 was determined to be 1.05 (95% confidence interval (CI) = 1.03–1.08), and 1.07 (95% CI = 1.02–1.13), 1.11 (95% CI = 1.06–1.17), and 1.06 (95% CI = 1.02–1.10) for PM2.5, NO2, and SO2, respectively. Meanwhile, NO2 (pooled OR = 1.15; 95% CI = 1.08–1.22; I2 = 84%) was found to have a stronger association with eczema for children (under 18 years old) compared to PM2.5, PM10, and SO2. Furthermore, the results suggested an estimated concentration threshold of air pollutants for the incidence of allergic skin diseases, 67.34 μg/m3 for PM10 and 43.00 μg/m3 for PM2.5. Overall, the incidence of atopic dermatitis, eczema, and urticaria increased globally due to the exposure to ambient air pollutants (PM2.5, PM10, NO2, and SO2). In general, the associations found in this study are reliable with a high level of certainty.

The western rim of the Sichuan Basin (SCB), located between the Qinghai-Tibetan Plateau (QTP) and the Chengdu-Chongqing city cluster, is a mountainous region renowned for its rich biodiversity. Previous atmospheric modeling studies have revealed high O3 exposures for ecosystems in this region. To better understand the levels and causes of O3 pollution at different elevations, we conducted a year-long observation of air pollutants and meteorological conditions at the top and the base of Mount Emei. Results showed that O3 concentrations were higher at the top (Jinding: 3077 m) than at the foot (Leshan: 460 m), likely due to different O3 sources at the sites. O3 at Leshan was mainly generated by O3 photochemical production within the SCB. In contrast, O3 at Jinding was mainly transported from other regions and exhibited higher concentrations in the evening than in the daytime. Five major O3 transport pathways were identified for Jinding, including three in the QTP and its adjacent regions, one in the SCB, and one in the Yunnan-Guizhou Plateau. Furthermore, both sites can be affected by air pollutants from the spring biomass-burning in the southern and southeastern Asia. Although certain O3 exposure indices for ecosystem protection exceeded their empirical critical loads at both sites, others did not. In addition, our results revealed significant discrepancies between the observations and previous modeling results, which might be attributed to the complex topography and coarse horizontal resolution of the model. Further investigations are recommended to understand air pollution-ecosystem interactions in the western rim of the SCB.

People spend more than 90% of their time in indoor spaces, and, therefore, exposure to pollutants is high when inhabiting infrastructures with poor air quality. The pollutants present inside a building come either from inside the building itself (inhabitants, activity developed, etc), or from the outside (traffic, nearby industrial activity, etc). Among air cleaning techniques, building materials that incorporate a photocatalyst are considered to be a promising alternative. Photocatalysis is an Advanced Oxidation Process consisting of the oxidation/mineralization of pollutants in contact with a photocatalytic surface and the presence of UVA and sunlight irradiation. In this work, a photocatalytic paint based on TiO2 and active under indoor illumination conditions (ProCleanAir®, by PROQUICESA S.L.) was tested in a lecture room, evaluating the concentration of NO2 monitored by Palmes passive samplers. There was a decrease in the concentration of pollution after the application of the paint, with the depolluting effect remaining for one year, but also being dependent on atmospheric conditions. The statistical significance of the results was confirmed by t-student analyses.